Cas no 1344299-39-3 (3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine)

• Product Name: 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine
• CAS No: 1344299-39-3
• MF: C₇H₇ClN₂S
• MW: 186.661878824234
• MDL: MFCD16871401
• CID: 4585904
• Update Time: 2025-07-21

3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine
• 5H-Thiopyrano[4,3-c]pyridazine, 3-chloro-7,8-dihydro-

• MDL： MFCD16871401
• Inchi： 1S/C7H7ClN2S/c8-7-3-5-4-11-2-1-6(5)9-10-7/h3H,1-2,4H2
• InChI Key： ITRJWAPVBYBKEL-UHFFFAOYSA-N
• SMILES： C12CCSCC1=CC(Cl)=NN=2

Additional information on 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine

Research Briefing on 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine (CAS: 1344299-39-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine (CAS: 1344299-39-3) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine belongs to the class of thiopyranopyridazines, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have explored its synthesis through novel catalytic methods, emphasizing the importance of regioselective chlorination to achieve high yields and purity. These synthetic approaches are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. In vitro studies demonstrated its ability to induce apoptosis in several cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth, suggesting its potential as a lead compound for oncology drug development.

Beyond its anticancer properties, recent research has also explored the compound's interactions with bacterial enzymes, highlighting its potential as an antimicrobial agent. Structural-activity relationship (SAR) studies have identified key modifications that enhance its efficacy against drug-resistant bacterial strains, paving the way for the development of novel antibiotics.

In conclusion, 3-chloro-5H,7H,8H-thiopyrano[4,3-c]pyridazine (CAS: 1344299-39-3) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models. The compound's multifaceted biological activities underscore its value as a candidate for further drug development, particularly in oncology and infectious diseases.